Cholest-7-en-3-one
Cholest-7-en-3-one
Brand Name:
Vulcanchem
CAS No.:
13097-64-8
VCID:
VC0079434
InChI:
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h10,18-20,23-25H,6-9,11-17H2,1-5H3/t19-,20?,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
Cholest-7-en-3-one
CAS No.: 13097-64-8
Main Products
VCID: VC0079434
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
CAS No. | 13097-64-8 |
---|---|
Product Name | Cholest-7-en-3-one |
Molecular Formula | C27H44O |
Molecular Weight | 384.6 g/mol |
IUPAC Name | (9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h10,18-20,23-25H,6-9,11-17H2,1-5H3/t19-,20?,23-,24+,25+,26+,27-/m1/s1 |
Standard InChIKey | FLRPNSKUGCVRRB-BZTUEVPBSA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4[C@@]3(CCC(=O)C4)C)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C |
Synonyms | Cholest-7-en-3-one |
PubChem Compound | 23619279 |
Last Modified | Nov 11 2021 |
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